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Compound of Interest

Compound Name:
1-Butanamine, 4-chloro-N,N-

dimethyl-

Cat. No.: B14883944

Get Quote

Core Chemical Identity & Strategic Value
4-(Dimethylamino)butyl chloride (CAS: 1116-77-4 for HCl salt) is a bifunctional alkylating agent

used primarily to introduce the 4-(dimethylamino)butyl moiety into nucleophilic scaffolds

(phenols, amines, imides).[1][2][3]

In medicinal chemistry, this reagent serves a specific strategic function: Homologation.[1] It

extends the carbon linker length beyond the standard ethyl (2-carbon) and propyl (3-carbon)

chains found in classic CNS drugs (e.g., Chlorpromazine, Imipramine).[1]

Key Physicochemical Properties
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Property Data

IUPAC Name
1-Chloro-4-(dimethylamino)butane

hydrochloride

Molecular Weight
172.10 g/mol (HCl salt); 135.64 g/mol (Free

Base)

Appearance
Hygroscopic white to off-white crystalline solid

(Salt)

Solubility
High in water, ethanol (Salt); Soluble in DCM,

Toluene (Free Base)

Stability

Critical: The free base is unstable at room

temperature due to self-cyclization.[1][2][4][5][6]

[7]

Reactivity Profile: The Cyclization Challenge
The successful application of this reagent depends entirely on managing the competition

between the desired intermolecular

alkylation and the undesired intramolecular cyclization (Neighboring Group Participation).

Mechanistic Pathway
When the hydrochloride salt is neutralized to the free base, the tertiary amine becomes

nucleophilic. If the target nucleophile is not present in high concentration or is kinetically slow,

the amine tail will attack the carbon bearing the chlorine, displacing it to form 1,1-

dimethylpiperidinium chloride.[1]

Propyl Analog Comparison: The propyl analog cyclizes to a 5-membered pyrrolidinium ring

extremely rapidly.[2]

Butyl Analog Behavior: The butyl analog cyclizes to a 6-membered piperidinium ring.[2]

While kinetically slower than the 5-membered ring formation (due to entropic factors), it is

thermodynamically stable and irreversible.

Figure 1: Mechanistic Divergence (Alkylation vs. Cyclization)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/EP1646663B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dimethylaminophenol-hydrochloride
https://patents.google.com/patent/US20200369608A1/en
https://patentimages.storage.googleapis.com/23/fa/c0/a777728c073160/AU3342199A.pdf
https://patents.google.com/patent/CN101962327A/en
https://www.researchgate.net/publication/273504752_Reaction_of_24-Di-tert-butyl-6-dimethylaminomethylphenol_with_diazabicyclo540undec-7-ene
https://patents.google.com/patent/EP1646663B1/en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dimethylaminophenol-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Dimethylaminophenol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14883944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Control Point

Reagent HCl Salt
(Stable Solid)

Free Base Species
(Reactive Intermediate)

 NaOH/H2O
(Neutralization)

Target Product
(N/O-Alkylated Scaffold)

 + Nucleophile (Nu-)
Intermolecular SN2

1,1-Dimethylpiperidinium
(Quaternary Salt Byproduct)

 Self-Cyclization
Intramolecular SN2

Click to download full resolution via product page

Caption: The free base intermediate faces a kinetic competition. High concentrations of the

external nucleophile favor the Target Product (Green path).

Key Applications in Drug Synthesis[8]
A. Synthesis of Antiarrhythmic Cyclic Ureas
Research into Class III antiarrhythmic agents often involves tethering basic side chains to cyclic

urea cores to modulate potassium channel blocking activity.[2] The 4-(dimethylamino)butyl

chain provides a specific lipophilic spacing that alters potency compared to shorter chains.[2]

Target: 1-[4-(Dimethylamino)butyl]-2-imidazolidinone derivatives.[1][2][8]

Chemistry: Alkylation of the urea nitrogen requires strong bases (e.g., NaH or NaOMe) to

generate the ureide anion, which is then reacted with the free base of the alkyl chloride.

B. Phenothiazine & CNS Active Analogs
While the propyl chain is standard for phenothiazines (e.g., Chlorpromazine), the butyl

homologs are synthesized to study the "chain length effect" on receptor selectivity (Dopamine

D2 vs. Muscarinic).

Reaction: Phenothiazine + NaNH₂ (in Toluene) + 4-(dimethylamino)butyl chloride.[2]

Outcome: The butyl chain increases lipophilicity (LogP) and flexibility, often reducing

neuroleptic potency but altering antihistaminic or antispasmodic profiles.

Experimental Protocols
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Protocol A: In Situ Free Base Generation & Alkylation
Scope: General procedure for alkylating phenols or secondary amines.[2] Safety: Perform in a

fume hood. The free base is a skin irritant and vesicant.

Free Base Liberation:

Dissolve 4-(dimethylamino)butyl chloride HCl (1.2 equiv relative to nucleophile) in a

minimum volume of water.[2]

Cool to 0°C. Add cold 20% NaOH solution dropwise until pH > 11.[2]

Extract immediately with cold Toluene or Benzene (3x).[2]

Dry the organic layer over anhydrous

for 10 minutes at 0°C. Do not use heat.

Note: Use this solution immediately. Do not store.

Alkylation Reaction:

Nucleophile Preparation: In a separate flask, dissolve the substrate (e.g., Phenol

derivative) in Toluene/DMF (10:1).[1] Add NaH (1.5 equiv) and stir at room temperature for

30 min to generate the phenoxide.

Addition: Add the cold Toluene solution of the alkyl chloride free base to the phenoxide

mixture dropwise.

Reflux: Heat the mixture to reflux (approx. 110°C) for 4–12 hours. Monitor by TLC.[2]

Workup: Cool, quench with water, separate organic layer, and extract product with dilute

HCl (acid-base purification).

Protocol B: Handling the Salt Directly (Phase Transfer
Catalysis)
To avoid isolating the unstable free base, use Phase Transfer Catalysis (PTC).
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Mix the substrate (e.g., Indole), 4-(dimethylamino)butyl chloride HCl salt (solid), and Toluene.

[1][2]

Add 50% NaOH (aq) and a catalyst (e.g., TBAB - Tetrabutylammonium bromide, 5 mol%).[1]

[2]

Reflux with vigorous stirring. The NaOH neutralizes the salt in situ, and the catalyst transfers

the phenoxide/amide anion to the organic phase to react with the alkyl chloride.

Figure 2: Experimental Workflow (PTC Method)

Step 1: Charge Reactor
Substrate + Reagent HCl Salt

Solvent: Toluene

Step 2: Add Base & Catalyst
50% NaOH + TBAB (5 mol%)

Step 3: Biphasic Reflux
Temp: 100-110°C | Time: 6-12h

(Vigorous Stirring Essential)

Step 4: Phase Separation
Discard Aqueous (contains NaCl)

Keep Organic

Click to download full resolution via product page

Caption: Phase Transfer Catalysis (PTC) minimizes the exposure of the free base to itself,

reducing cyclization byproducts.[1][2]

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield / Recovery of

Starting Material

Reagent cyclized to

piperidinium salt before

reacting.[1][2]

Use Protocol B (PTC) or

increase reagent equivalents

to 2.0x. Ensure free base is

kept cold (0°C).

Product is an Oil/Gum
Free amine products are often

oils.[2]

Convert product to Oxalate or

Fumarate salt for

crystallization.[2] Dissolve oil in

Acetone and add Oxalic acid.

Incomplete Reaction
Poor solubility of nucleophile

anion.[2]

Add a co-solvent like DMF or

DMSO (10% v/v) to the

Toluene mixture to solvate the

anion.

References
Antiarrhythmic Cyclic Ureas:US Patent 5,691,369.[2] "Cyclic ureas useful as antiarrhythmic

and antifibrillatory agents."[2] (Describes the synthesis of 1-[4-(dimethylamino)butyl]-2-

imidazolidinone).

Phenothiazine Homologs:US Patent 2,687,414.[2] "Method for producing aromatic

aminoalkyl amines."[2] (Details the alkylation of phenothiazine with dimethylaminoalkyl

chlorides).

Cyclization Kinetics:Journal of Organic Chemistry. "Kinetics of Cyclization of
Chloroalkylamines." (General reference for the formation of piperidinium vs pyrrolidinium
rings).
PTC Methodologies:Organic Process Research & Development. "Phase Transfer Catalysis
in Alkylation Reactions." (Standard industry practice for handling unstable alkyl halides).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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